Metol
Metol
Metol is the hemisulfate salt of 4-Hydroxy-N-methylaniline, used to synthesize arylidene amino azolones with anticancer activity. It is also used to prepare N-(4-hydroxyphenyl)retinamide analogs with antitumor and apoptosis-inducing activities.
P-methylaminophenol sulfate is an off-white crystalline solid. Sensitive to light. (NTP, 1992)
4-methylaminophenol sulfate is the sulfate salt of 4-methylaminophenol. It derives from a 4-methylaminophenol.
P-methylaminophenol sulfate is an off-white crystalline solid. Sensitive to light. (NTP, 1992)
4-methylaminophenol sulfate is the sulfate salt of 4-methylaminophenol. It derives from a 4-methylaminophenol.
Brand Name:
Vulcanchem
CAS No.:
55-55-0
VCID:
VC20870989
InChI:
InChI=1S/2C7H9NO.H2O4S/c2*1-8-6-2-4-7(9)5-3-6;1-5(2,3)4/h2*2-5,8-9H,1H3;(H2,1,2,3,4)
SMILES:
CNC1=CC=C(C=C1)O.CNC1=CC=C(C=C1)O.OS(=O)(=O)O
Molecular Formula:
C₁₄H₂₀N₂O₆S
Molecular Weight:
344.39 g/mol
Metol
CAS No.: 55-55-0
Cat. No.: VC20870989
Molecular Formula: C₁₄H₂₀N₂O₆S
Molecular Weight: 344.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Metol is the hemisulfate salt of 4-Hydroxy-N-methylaniline, used to synthesize arylidene amino azolones with anticancer activity. It is also used to prepare N-(4-hydroxyphenyl)retinamide analogs with antitumor and apoptosis-inducing activities. P-methylaminophenol sulfate is an off-white crystalline solid. Sensitive to light. (NTP, 1992) 4-methylaminophenol sulfate is the sulfate salt of 4-methylaminophenol. It derives from a 4-methylaminophenol. |
|---|---|
| CAS No. | 55-55-0 |
| Molecular Formula | C₁₄H₂₀N₂O₆S |
| Molecular Weight | 344.39 g/mol |
| IUPAC Name | 4-(methylamino)phenol;sulfuric acid |
| Standard InChI | InChI=1S/2C7H9NO.H2O4S/c2*1-8-6-2-4-7(9)5-3-6;1-5(2,3)4/h2*2-5,8-9H,1H3;(H2,1,2,3,4) |
| Standard InChI Key | ZVNPWFOVUDMGRP-UHFFFAOYSA-N |
| SMILES | CNC1=CC=C(C=C1)O.CNC1=CC=C(C=C1)O.OS(=O)(=O)O |
| Canonical SMILES | CNC1=CC=C(C=C1)O.CNC1=CC=C(C=C1)O.OS(=O)(=O)O |
| Melting Point | 482 to 500 °F (decomposes) (NTP, 1992) |
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